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Compound of Interest

Compound Name: c-Fms-IN-3

Cat. No.: B1250063

Essential Safety and Handling Guide for c-Fms-IN-3

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling the c-Fms inhibitor, c-Fms-IN-3.
Adherence to these procedures is vital for ensuring a safe laboratory environment and
minimizing exposure risk.

Compound Information:

Property Value

IUPAC Name Not available

CAS Number 885704-21-2[1]

Molecular Formula C23H30N6O

Molecular Weight 406.52 g/mol [2]

Solubility DMSO: 25 mg/mL (61.50 mM); Water: < 0.1

mg/mL (insoluble)[2]

Hazard Identification and Personal Protective Equipment
(PPE)
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While a specific Safety Data Sheet (SDS) for c-Fms-IN-3 is not readily available, it is a potent
kinase inhibitor and should be handled with care.[1][2][3] Potent kinase inhibitors are

considered hazardous compounds, and appropriate safety precautions must be taken.[4][5][6]
The following personal protective equipment is mandatory when handling c-Fms-IN-3.[4][5][7]

PPE Category Item Specifications

] Safety goggles with side- Must be worn at all times in the
Eye Protection _
shields laboratory.[4]

Two pairs of chemotherapy-
rated gloves are
Hand Protection Protective gloves recommended, especially

when handling stock solutions.

[4]115]

] Impervious laboratory coat or Should be resistant to
Body Protection ) )
gown chemical permeation.[4][5]

Recommended when handling
the compound as a powder
. ) ) ] outside of a certified chemical
Respiratory Protection Suitable respirator (e.g., N95) ) )
fume hood or biological safety
cabinet to avoid aerosol

inhalation.[4][5]

Note: All disposable PPE should not be reused. Reusable PPE must be properly
decontaminated after each use.[4][5]

Experimental Protocols
Step-by-Step Handling Protocol

» Don Personal Protective Equipment (PPE): Before entering the designated handling area,
put on all required PPE as specified in the table above. This includes inner and outer gloves,
a lab coat, and eye protection. A respirator should be used if handling the powder outside of
a containment system.[4]
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o Prepare the Workspace: All handling of c-Fms-IN-3, especially weighing of the solid
compound and preparation of stock solutions, should be conducted in a certified chemical
fume hood or a Class Il Biosafety Cabinet (BSC) to minimize inhalation exposure.[4]

e Weighing and Reconstitution:

o Carefully weigh the required amount of c-Fms-IN-3 powder on a tared weigh boat inside
the fume hood/BSC.

o To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial
containing the powder.[2]

o Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a
water bath (not to exceed 37°C) and sonication can be used to aid dissolution.[2]

» Labeling and Storage:
o Clearly label all solutions with the compound name, concentration, date, and your initials.

o Store stock solutions in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.
For storage at -20°C, use within one month; for -80°C, use within six months.[2]

o Decontaminate the Workspace: After handling is complete, wipe down all surfaces and
equipment in the fume hood/BSC with an appropriate decontamination solution (e.g., a high-
pH solution or a validated commercial product). Dispose of the absorbent paper as
hazardous waste.[4]

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer
gloves are removed first, followed by the lab coat, and then inner gloves.[4]

Disposal Plan

All waste generated from handling c-Fms-IN-3, including empty vials, used pipette tips,
contaminated gloves, and absorbent paper, must be disposed of as hazardous chemical waste
in accordance with institutional and local regulations.

Visualized Workflow
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Safe Handling Workflow for c-Fms-IN-3

1. Don PPE:
- Double Gloves

- Lab Coat
- Eye Protection
- Respirator (if needed)

2. Prepare Workspace:
- Chemical Fume Hood or BSC

Handling

3. Weigh & Reconstitute:
- Weigh powder
- Add solvent (DMSO)
- Vortex/Sonicate

:

4. Label & Store:
- Compound Name, Conc., Date
- Aliquot & Freeze (-20°C/-80°C)

5. Decontaminate Workspace:
- Wipe surfaces
- Dispose of contaminated materials

6. Doff PPE:
- Remove outer gloves
- Remove lab coat

- Remove inner gloves

7. Dispose of Waste:
- Follow hazardous waste protocols

Click to download full resolution via product page

Caption: Safe Handling Workflow for c-Fms-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

